Cas no 4381-01-5 (Benzonitrile, 3,3'-(1,2-ethanediyl)bis-)
4381-01-5 structure
Product Name:Benzonitrile, 3,3'-(1,2-ethanediyl)bis-
CAS No:4381-01-5
MF:C16H12N2
MW:232.279883384705
CID:1518030
Update Time:2024-08-24
Benzonitrile, 3,3'-(1,2-ethanediyl)bis- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 3,3'-(1,2-ethanediyl)bis-
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- Inchi: 1S/C16H12N2/c17-11-15-5-1-3-13(9-15)7-8-14-4-2-6-16(10-14)12-18/h1-6,9-10H,7-8H2
- InChI Key: WFXBCMJBAJPVLA-UHFFFAOYSA-N
- SMILES: C(C1C=CC=C(C=1)C#N)CC1C=CC=C(C=1)C#N
Computed Properties
- Exact Mass: 232.10016
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Melting Point: 163.5-164.0 °C(Solv: benzene (71-43-2))
- Boiling Point: 385.5±22.0 °C(Predicted)
- PSA: 47.58
Benzonitrile, 3,3'-(1,2-ethanediyl)bis- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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